Cas no 1451154-63-4 ((5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID)

• Product Name: (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID
• CAS No: 1451154-63-4
• MF: C₅H₇BN₂O₃
• MW: 153.93168091774
• MDL: MFCD28362239
• CID: 5219194
• Update Time: 2025-06-08

(5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-amino-1,6-dihydro-6-oxo-3-pyridinyl)-
• (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID

• MDL： MFCD28362239
• Inchi： 1S/C5H7BN2O3/c7-4-1-3(6(10)11)2-8-5(4)9/h1-2,10-11H,7H2,(H,8,9)
• InChI Key： MRNMKFHMRPCOLH-UHFFFAOYSA-N
• SMILES： B(C1C=C(N)C(=O)NC=1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID

(5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID (CAS No. 1451154-63-4): A Comprehensive Overview

(5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID (CAS No. 1451154-63-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, also known as 5-amino-6-hydroxypyridin-3-ylboronic acid, is characterized by its unique structure, which combines a pyridine ring with an amino and hydroxyl group, along with a boronic acid moiety. These functional groups endow the molecule with a range of chemical properties and reactivity profiles, making it a valuable building block in the synthesis of complex molecules and pharmaceuticals.

The pyridine ring in (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID is a key feature that contributes to its stability and reactivity. Pyridine derivatives are widely used in the pharmaceutical industry due to their ability to form stable complexes with metal ions and their potential for modulating biological processes. The presence of the amino and hydroxyl groups further enhances the compound's reactivity, allowing it to participate in various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions.

The boronic acid moiety in (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID is particularly noteworthy for its utility in Suzuki-Miyaura coupling reactions. This class of reactions is widely used in the synthesis of biologically active compounds, including pharmaceuticals and natural products. The boronic acid group can form stable complexes with palladium catalysts, facilitating the formation of carbon-carbon bonds under mild conditions. This makes (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID an ideal starting material for the synthesis of complex molecules with high regioselectivity and stereoselectivity.

Recent research has highlighted the potential applications of (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID in the development of new therapeutic agents. For instance, studies have shown that compounds derived from this building block exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the synthesis of a series of pyridine-based inhibitors that target specific enzymes involved in inflammatory pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its applications in medicinal chemistry, (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID has also been explored for its use in materials science. The unique electronic properties of the pyridine ring and the boronic acid group make this compound suitable for the development of functional materials such as sensors and catalysts. For example, researchers have synthesized metal-pyridine complexes using this compound as a ligand, which exhibit enhanced catalytic activity in various organic transformations.

The synthesis of (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-chloroisonicotinonitrile with boronic acid followed by hydrolysis to introduce the amino and hydroxyl groups. Advances in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for large-scale applications.

In conclusion, (5-AMINO-6-HYDROXYPYRIDIN-3-YL)BORONIC ACID (CAS No. 1451154-63-4) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, organic synthesis, and materials science. Its unique structure and reactivity profile make it an invaluable building block for the development of new therapeutic agents and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.